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Compound of Interest

Compound Name: EC144

Cat. No.: B1671070

EC144 Technical Support Center

Welcome to the technical support center for EC144. This guide provides essential information
for researchers, scientists, and drug development professionals on the solubility, handling, and
experimental use of EC144, a potent and selective inhibitor of Heat Shock Protein 90 (Hsp90).

Frequently Asked Questions (FAQSs)

Q1: What is EC144?

Al: EC144 is a second-generation, high-affinity, and selective inhibitor of Hsp90 with a Ki of 0.2
nM and an IC50 of 1.1 nM.[1] Its chemical name is 5-[2-Amino-4-chloro-7-[(4-methoxy-3,5-
dimethyl-2-pyridinyl)methyl]-7H-pyrrolo[2,3-d]pyrimidin-5-yl]-2-methyl-4-pentyn-2-ol.[1][2][3] It
has been shown to be effective in blocking tumor growth and inducing partial tumor regression
in preclinical models.[1][3][4]

Q2: What are the recommended solvents for dissolving EC144?

A2: EC144 is soluble in both DMSO and ethanol. For stock solutions, DMSO is the preferred
solvent due to the higher achievable concentration.

Q3: What is the maximum concentration for stock solutions of EC144 in DMSO and ethanol?

A3: EC144 is soluble up to 100 mM in DMSO and up to 5 mM in ethanol.[1]
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Q4: How should | store EC144 powder and stock solutions?

A4: The powdered form of EC144 should be stored at -20°C.[1] Stock solutions in DMSO can
be stored at -20°C for up to six months or at 4°C for up to two weeks.
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Issue

Possible Cause

Solution

Precipitation in stock solution

The concentration of EC144
exceeds its solubility limit in

the chosen solvent.

- Gently warm the solution to
37°C to aid dissolution.- If
precipitation persists, dilute the
stock solution to a lower
concentration.- Ensure the
correct solvent is being used
(DMSO for higher

concentrations).

Precipitation when diluting
stock solution in aqueous
media

EC144 has lower solubility in
agueous solutions. The final
concentration of the organic
solvent (DMSO or ethanol)
may be too low to maintain

solubility.

- Increase the final percentage
of the organic solvent in your
working solution, being mindful
of potential solvent toxicity to
your cells.- Prepare an
intermediate dilution in a
solvent mixture with a higher
percentage of organic solvent
before the final dilution in
agqueous media.- Vortex or
sonicate the solution briefly

after dilution.

Inconsistent experimental

results

- Degradation of EC144 in
stock solution due to improper
storage.- Inaccurate pipetting
when preparing dilutions.- The
final concentration of the
solvent is affecting the

biological system.

- Prepare fresh stock solutions
regularly and store them
properly.- Calibrate your
pipettes and use proper
pipetting techniques.- Include
a vehicle control (the same
concentration of solvent
without EC144) in your
experiments to account for

solvent effects.

Low potency or lack of

expected biological effect

- The concentration of EC144
used is too low.- The specific
cell line or model system is not

sensitive to Hsp90 inhibition.

- Perform a dose-response
experiment to determine the
optimal concentration of

EC144 for your system.-
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Confirm the expression and
dependence of your target
proteins on Hsp90 in your

model system.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of EC144.

Property Value Reference
Molecular Weight 413.9 g/mol [1]
Chemical Formula C21H24CINsO2 [1]
CAS Number 911397-80-3 [1]
Solubility in DMSO Up to 100 mM [1]
Solubility in Ethanol Upto 5 mM [1]
Purity >98% [1]
Storage -20°C [1]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of EC144 in DMSO:
o Materials: EC144 powder, anhydrous DMSO, sterile microcentrifuge tubes.
» Calculation:
o Molecular Weight of EC144 = 413.9 g/mol
o To prepare 1 mL of a 10 mM stock solution, you will need:
= Mass = 10 mmol/L * 1 L/1000 mL * 413.9 g/mol * 1 mL = 0.004139 g = 4.139 mg

e Procedure:
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1. Weigh out 4.139 mg of EC144 powder and place it in a sterile microcentrifuge tube.
2. Add 1 mL of anhydrous DMSO to the tube.

3. Vortex the solution until the EC144 is completely dissolved. Gentle warming to 37°C may
be necessary.

4. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

5. Store the aliquots at -20°C.

Visualizations
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EC144 Stock and Working Solution Preparation
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Caption: Experimental workflow for preparing EC144 solutions.
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EC144 Mechanism of Action: Hsp90 Inhibition
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Caption: Signaling pathway of EC144 via Hsp90 inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rndsystems.com [rndsystems.com]

2. EC144 is a potent inhibitor of the heat shock protein 90 - PubMed
[pubmed.ncbi.nim.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. EC144|CAS 911397-80-3|DC Chemicals [dcchemicals.com]

To cite this document: BenchChem. [EC144 solubility in DMSO and ethanol for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671070#ec144-solubility-in-dmso-and-ethanol-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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